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Compound of Interest

Compound Name: 3-(Oxane-4-sulfonyl)aniline

CAS No.: 1516603-25-0

Cat. No.: B2660114

Get Quote

Executive Summary
This guide details a scalable, three-step synthetic route for 3-(Oxane-4-sulfonyl)aniline, a

critical scaffold for kinase inhibitors and sulfone-based pharmacophores.[1] Unlike bench-scale

medicinal chemistry routes that often rely on expensive coupling reagents or hazardous

oxidants (e.g., m-CPBA), this protocol prioritizes process safety, atom economy, and

purification efficiency.[1]

The route utilizes a nucleophilic substitution (S_N2) followed by a catalytic green oxidation and

a chemoselective reduction. Key features include the use of Sodium Tungstate/Hydrogen

Peroxide for sulfide oxidation (avoiding chlorinated byproducts) and the isolation of

intermediates via crystallization, minimizing the need for chromatographic purification at scale.

Retrosynthetic Analysis & Strategy
The target molecule contains a sulfone linker between an electron-rich aniline and a saturated

oxygen heterocycle. The most robust disconnection is the C-S bond formation prior to the final

oxidation state adjustment.
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Strategic Disconnect: S-C(alkyl) bond.[1]

Precursor: 3-Nitrobenzenethiol and 4-Bromotetrahydropyran.[1]

Rationale: Starting with the nitro group prevents N-oxidation during the sulfone formation

step. The 4-bromotetrahydropyran is a secondary alkyl halide prone to elimination; therefore,

specific solvent/base conditions are selected to favor substitution.

Process Workflow Diagram
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Figure 1: Linear synthetic workflow highlighting reagents and expected yields for the 3-step

process.

Detailed Experimental Protocols
Step 1: Thioether Formation (Alkylation)
Objective: Synthesize 4-((3-nitrophenyl)thio)tetrahydro-2H-pyran. Challenge: Minimizing E2

elimination of the secondary bromide.

Reagents & Stoichiometry:

Reagent Equiv. Role

3-Nitrobenzenethiol 1.0 Nucleophile

4-Bromotetrahydropyran 1.2 Electrophile

Potassium Carbonate (K₂CO₃) 1.5 Base
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| DMF (Dimethylformamide) | 5 Vol | Solvent |[1]

Protocol:

Setup: Charge a 3-neck round-bottom flask with 3-Nitrobenzenethiol (1.0 eq) and DMF (5

volumes). Begin stirring under N₂ atmosphere.

Base Addition: Add K₂CO₃ (1.5 eq) in a single portion. The mixture may turn yellow/orange

(thiolate formation). Stir for 15 min at 20°C.

Alkylation: Add 4-Bromotetrahydropyran (1.2 eq) dropwise over 20 minutes.

Reaction: Heat the slurry to 60°C for 4–6 hours. Note: Do not exceed 70°C to avoid

elimination byproducts.

IPC (In-Process Control): Monitor by HPLC/TLC (Hexane/EtOAc 4:1). Target: <2% remaining

thiol.

Workup: Cool to 20°C. Pour the mixture into water (15 volumes) with vigorous stirring. The

product should precipitate.

Isolation: Filter the solid. Wash with water (3x) to remove residual DMF.[1]

Drying: Vacuum oven at 45°C.

Expected Yield: 85–90% (Yellow solid).

Step 2: Catalytic Green Oxidation
Objective: Oxidation of sulfide to sulfone using Sodium Tungstate. Advantage: Avoids m-CPBA

(shock sensitive on scale) and generates only water as a byproduct.[1]

Reagents & Stoichiometry:
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Reagent Equiv. Role

Sulfide Intermediate 1.0 Substrate

Na₂WO₄[1]·2H₂O 0.02 (2 mol%) Catalyst

Hydrogen Peroxide (30%) 2.5 Oxidant

Phenylphosphonic acid 0.01 (1 mol%) Co-catalyst (Optional*)

| Methanol/Water (1:[1]1) | 10 Vol | Solvent |[1][2][3]

*Note: Phenylphosphonic acid enhances turnover but is optional for this substrate class.

Protocol:

Setup: Dissolve the Sulfide Intermediate (from Step 1) in MeOH/Water (1:1). Add

Na₂WO₄·2H₂O (2 mol%).[1][3]

Acidification: Adjust pH to ~3–4 using dilute H₂SO₄ (crucial for tungstate activity).[1]

Oxidation (Exotherm Control): Heat to 50°C. Add 30% H₂O₂ (2.5 eq) dropwise.

Safety Critical: The oxidation of sulfide to sulfoxide is fast and exothermic. Control addition

rate to maintain T < 65°C.

Completion: Stir at 60°C for 2 hours.

IPC: Check for disappearance of Sulfoxide intermediate (M+16 peak).

Quench: Cool to room temperature. Add saturated Na₂SO₃ solution carefully to quench

excess peroxide (test with starch-iodide paper).

Isolation: Evaporate Methanol under reduced pressure. The sulfone will precipitate from the

aqueous residue. Filter and wash with cold water.

Expected Yield: 90–95% (White/Off-white solid).

Step 3: Nitro Reduction (Hydrogenation)
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Objective: Chemoselective reduction of the nitro group to the aniline. Safety: Handling of

pyrophoric catalyst and Hydrogen gas.[4]

Reagents & Stoichiometry:

Reagent Equiv. Role

Sulfone Nitro-Precursor 1.0 Substrate

10% Pd/C (50% wet) 5 wt% loading Catalyst

Hydrogen (H₂) 1 atm (balloon) Reductant

| Methanol | 10 Vol | Solvent |[1]

Protocol:

Inerting: Charge the reaction vessel with the Nitro-Sulfone and Methanol. Purge with

Nitrogen (3 cycles).[1]

Catalyst Charge: Carefully add 10% Pd/C (wet).[1] Always keep catalyst wet with solvent to

prevent ignition.

Hydrogenation: Evacuate N₂ and backfill with H₂ (balloon or 1-2 bar pressure). Stir

vigorously at Room Temperature.

Timeline: Reaction is typically complete in 2–4 hours.

Observation: Solution may clarify as the starting material dissolves and product forms.

Filtration: Filter through a pad of Celite® to remove Pd/C. Wash the pad with MeOH.

Safety: Immediately wet the used filter cake with water; dry Pd/C is a fire hazard.

Concentration: Remove solvent in vacuo.

Purification: Recrystallize from Ethanol/Heptane if necessary, though crude purity is often

>98%.[1]
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Expected Yield: 95% (Off-white crystalline solid).

Analytical Specifications (Quality Control)
Test Method Acceptance Criteria

Identity 1H-NMR (DMSO-d6)

Conforms to structure.[1]

Characteristic oxane protons

(3.0-4.0 ppm) and aniline

protons (5.5 ppm broad s).[1]

Purity
HPLC (C18, ACN/H2O + 0.1%

TFA)
> 98.0% Area

Residual Solvent GC-Headspace
DMF < 880 ppm, MeOH <

3000 ppm

Water Content Karl Fischer < 1.0% w/w
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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